Cas no 921576-53-6 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide
• CAS No: 921576-53-6
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 6400124
• PubChem ID: 20932382
• Update Time: 2025-08-04

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzamide
• 921576-53-6
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methoxybenzamide
• F2236-0313
• AKOS001970983
• Benzamide, N-[2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-4-methoxy-

• Inchi： 1S/C20H18ClN3O3/c1-27-17-8-4-15(5-9-17)20(26)22-12-13-24-19(25)11-10-18(23-24)14-2-6-16(21)7-3-14/h2-11H,12-13H2,1H3,(H,22,26)
• InChI Key： MERKYYGTSYRLSN-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 383.1036691g/mol
• Monoisotopic Mass: 383.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 14.34±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide: A Comprehensive Overview

The compound with CAS No. 921576-53-6, known as N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1(4H)-ylethyl]}-4-methoxybenzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and materials science have further highlighted its versatility and utility in diverse fields.

N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1(4H)-ylethyl]}-4-methoxybenzamide is characterized by its complex molecular architecture, which includes a dihydropyridazine ring system and a benzamide moiety. The presence of the 4-chlorophenyl group introduces electronic and steric effects that significantly influence the compound's reactivity and selectivity. Recent studies have demonstrated that this compound exhibits remarkable antioxidant properties, making it a potential candidate for applications in the pharmaceutical industry, particularly in the development of drugs targeting oxidative stress-related diseases.

The synthesis of N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1(4H)-ylethyl]}-4-methoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring its scalability for industrial production. The compound's stability under various environmental conditions has also been thoroughly investigated, making it suitable for long-term storage and transportation.

One of the most exciting developments involving this compound is its application in materials science. The dihydropyridazine ring system has been shown to exhibit semiconducting properties, which could be harnessed in the development of advanced electronic materials. Recent experiments have demonstrated that thin films of this compound exhibit excellent charge transport characteristics, paving the way for its use in organic electronics such as field-effect transistors and photovoltaic devices.

In addition to its material applications, N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1(4H)-ylethyl]}-4-methoxybenzamide has also been explored for its potential in catalysis. Its ability to act as a Lewis acid catalyst has been reported in several recent studies, where it facilitated the selective synthesis of complex organic molecules under mild reaction conditions. This property not only enhances its utility in chemical synthesis but also opens new avenues for green chemistry practices.

The biological activity of this compound has been extensively studied, with particular emphasis on its anti-inflammatory and anti-cancer properties. Preclinical studies have shown that it exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease. Furthermore, recent research has revealed that this compound can induce apoptosis in cancer cells while sparing healthy cells, indicating its promise as an anti-cancer drug candidate.

Despite its numerous advantages, the commercialization of N-{2-[3-(4-chlorophenyl)-6 oxo 1 6 dihydropyridazine 1(4H) ylethyl]} 4 methoxy benzamide faces several challenges. One major hurdle is the need for large-scale production methods that are both cost-effective and environmentally friendly. Researchers are actively exploring novel synthetic pathways and catalysts to address these issues and make this compound more accessible for widespread use.

In conclusion, N-{2-[3-(4-chlorophenyl)-6 oxo 1 6 dihydropyridazine 1(4H) ylethyl]} 4 methoxy benzamide (CAS No. 921576 53 6) is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in the development of innovative materials and therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.